![molecular formula C10H15N B1348386 2,4,6-Trimethylbenzylamine CAS No. 40393-99-5](/img/structure/B1348386.png)
2,4,6-Trimethylbenzylamine
Overview
Description
2,4,6-Trimethylbenzylamine, also known as TMB, is an organic compound that is found in essential oils, such as lavender, and is used in the synthesis of various pharmaceuticals and other products. It is a colorless, crystalline solid with a boiling point of 212°C. TMB has a variety of applications in scientific research, including drug synthesis, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
1. Application in Mass Spectrometry
A study by Shevyrin et al. (2016) explored the mass spectrometric properties of a compound in the NBOMe series, which included 2,4,6-Trimethylbenzylamine. The identification of this compound was achieved using various techniques like gas chromatography/mass spectrometry (GC/MS) and nuclear magnetic resonance spectroscopy. This demonstrates the utility of this compound in the field of mass spectrometry for identifying complex organic compounds.
2. Role in Bromination Reactions
Research by Goodman and Detty (2004) showed the use of selenoxides, including derivatives of this compound, as catalysts in bromination reactions. These catalysts were effective in two-phase systems for brominating various organic substrates, illustrating the chemical's potential in facilitating specific types of chemical transformations.
3. Solid-State Structural Properties
In a study by Pan et al. (2006), the structural properties of derivatives of 2,4,6-Trimoxybenzene, closely related to this compound, were examined. The study used powder X-ray diffraction data and other techniques to determine structural similarities and contrasts within this family of materials. This indicates the significance of this compound derivatives in understanding solid-state structural properties of organic compounds.
4. Application in Metathesis of Terminal Alkynes
Haberlag et al. (2012) conducted research on 2,4,6-Trimethylbenzylidyne complexes demonstrating their efficiency as catalysts for the metathesis of internal and terminal alkynes. This showcases the role of this compound derivatives in catalyzing important reactions in organic synthesis.
5. Synthesis of Dihydroquinazolines
Gruber, Díaz, and Orelli (2018) explored the synthesis of dihydroquinazolines from 2-aminobenzylamine, closely related to this compound. This study is significant for the synthesis of heterocycles, indicating the relevance of similar compounds in medicinal chemistry and drug design.
properties
IUPAC Name |
(2,4,6-trimethylphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,6,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGSRAILDFBJNQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)CN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40332514 | |
Record name | 2,4,6-Trimethylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40393-99-5 | |
Record name | 2,4,6-Trimethylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40332514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-Trimethylbenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the use of 2,4,6-Trimethylbenzylamine significant in the synthesis of the imine ligand described in the paper?
A1: this compound plays a crucial role in preventing unwanted reactions in the synthesized imine ligand. The methyl groups in the ortho positions of the benzene ring serve a critical purpose. They block these positions, preventing cyclopalladation, a reaction where palladium (Pd) forms a bond with the carbon atom of the benzene ring. Additionally, the absence of β-hydrogen atoms in the this compound structure eliminates the possibility of imine-enamine rearrangement. These structural features ensure that the reaction with [PdCl2(C6H5CN)2] yields the desired complex, trans-[PdCl2(2,4,6Me3C6H2CH2N@CHtBu)2] (2), with the imine ligands in a trans-coordination around the palladium center, as confirmed by X-ray crystallography [].
Q2: Could you elaborate on the concept of imine-enamine tautomerism and why its avoidance is important in this specific research context?
A2: Imine-enamine tautomerism is a chemical equilibrium where an imine, containing a carbon-nitrogen double bond (C=N), can rearrange into an enamine, containing a carbon-carbon double bond (C=C) adjacent to an amine group (C-N). This rearrangement can occur when a hydrogen atom is present on the carbon atom next to the imine group (the β-carbon). In the study, using this compound, which lacks β-hydrogens, effectively prevents this tautomerism. This is crucial because the researchers aimed to synthesize a specific imine ligand with controlled coordination properties. The presence of an enamine tautomer could lead to undesired side reactions or alter the ligand's binding mode with the palladium metal center, compromising the study's objectives [].
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